(2E,4E)-2-cyano-5-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]amino}-3-methylhexa-2,4-dienoic acid

• IUPAC Name: (2E,4E)-2-cyano-5-[(1,3-dioxoisoindol-2-yl)methylamino]-3-methylhexa-2,4-dienoic acid
• InChI: InChI=1S/C17H15N3O4/c1-10(14(8-18)17(23)24)7-11(2)19-9-20-15(21)12-5-3-4-6-13(12)16(20)22/h3-7,19H,9H2,1-2H3,(H,23,24)/b11-7+,14-10+
• InChI Key: SHXODJATFBMBOT-MYUCQOFCSA-N
• Canonical SMILES: CC(=CC(=C(C#N)C(=O)O)C)NCN1C(=O)C2=CC=CC=C2C1=O
• Isomeric SMILES: C/C(=C\C(=C(/C#N)\C(=O)O)\C)/NCN1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol

Description

(2E,4E)-2-cyano-5-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]amino}-3-methylhexa-2,4-dienoic acid is a useful research compound. Its molecular formula is C17H15N3O4 and its molecular weight is 325.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Properties

A study by Sah, Saraswat, and Manu (2011) on phthalyl substituted imidazolones and Schiff bases derived from a compound structurally similar to (2E,4E)-2-cyano-5-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]amino}-3-methylhexa-2,4-dienoic acid revealed significant antibacterial and antifungal activities. These compounds were effective against various pathogenic strains such as E. coli, P. aureus, C. freundii, A. niger, A. flavus, Penicillium sp., and C. albicans (Sah, Saraswat, & Manu, 2011).

Synthesis of Natural Products

Research by Plobeck and Baeckvall (1991) focused on the synthesis of unsaturated carboxylic acid derivatives from dienes, which is relevant to the chemical structure . Their work contributed to the synthetic pathways for creating natural products like N-isobutyl-2(E),4(E)-undecadienamide and methyl 2(E),4(E)-decadienoate (Plobeck & Baeckvall, 1991).

Structural Elucidation

The molecular structures of compounds closely related to the chemical have been determined by X-ray crystallography, providing valuable insights into their chemical properties. This was demonstrated in a study by Sakhautdinov et al. (2013), which focused on the structural analysis of related methyl ester compounds (Sakhautdinov et al., 2013).

Green Chemistry Approaches

Reddy, Ramana Reddy, and Dubey (2014) explored environmentally friendly synthesis methods for derivatives of a compound structurally akin to this compound. Their work highlights the importance of sustainable practices in chemical synthesis (Reddy, Ramana Reddy, & Dubey, 2014).

Quantum Chemical Studies

Irfan et al. (2013) conducted quantum chemical calculations on derivatives of the compound, focusing on electron injection, electronic coupling, and photophysical properties. This research is crucial for understanding the electronic behavior of similar chemical structures (Irfan et al., 2013).

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. Compounds with similar structures have been found to interact with various receptors and enzymes .

Mode of Action

It is likely that it interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the conformation and activity of the target .

Biochemical Pathways

Based on its structure, it may be involved in pathways related to cell signaling, apoptosis, or other cellular processes .

Pharmacokinetics

Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys .

Result of Action

It may induce changes in cell signaling, gene expression, or other cellular processes, leading to changes in cell behavior .